Application Notes & Protocols: In Vivo Experimental Design for Tenofovir Studies

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*(S)-1-(6-Amino-9H-purin-9-yl)propan-2-ol*
CAS No.:	*14047-27-9*
Cat. No.:	*B041396*

Get Quote

Introduction: The Central Role of Tenofovir in Antiviral Therapy

Tenofovir, a cornerstone of antiviral therapy, is a nucleotide reverse transcriptase inhibitor (NRTI) pivotal in the management of Human Immunodeficiency Virus (HIV) and Hepatitis B Virus (HBV) infections. Its efficacy lies in its ability to be intracellularly phosphorylated to its active metabolite, tenofovir diphosphate (TFV-DP), which then competitively inhibits the viral reverse transcriptase enzyme and terminates the growing DNA chain.[1]

To enhance oral bioavailability and cellular uptake, Tenofovir is formulated as one of two major prodrugs:

- Tenofovir Disoproxil Fumarate (TDF): The first-generation prodrug, widely used for over a decade. While highly effective, systemic exposure to tenofovir can be associated with potential renal and bone toxicity.[2][3]

© 2026 BenchChem. All rights reserved.

- Tenofovir Alafenamide (TAF): A newer prodrug designed for more efficient delivery of tenofovir into target cells, particularly lymphocytes. This results in significantly lower plasma concentrations of tenofovir compared to TDF, thereby reducing off-target exposure and mitigating risks of renal and bone adverse effects.[3][4]

The distinct pharmacokinetic profiles of TDF and TAF necessitate carefully designed in vivo animal studies to accurately characterize their efficacy, safety, and pharmacology before clinical application. This guide provides a comprehensive framework for designing, executing, and interpreting such studies.

Part 1: Foundational Principles of In Vivo Study Design

A robust in vivo study is not merely a set of procedures but a scientific inquiry driven by a clear objective. The design must be tailored to answer specific questions, whether they relate to pharmacokinetics (PK), pharmacodynamics (PD), efficacy, or safety.

Objective-Driven Selection of Animal Models

The choice of animal model is the most critical decision in preclinical research and is dictated entirely by the study's primary objective. No single model is perfect; each offers a unique set of advantages and limitations.

Non-Human Primates (NHPs): The Gold Standard for HIV/SIV Studies NHPs, particularly rhesus and pigtail macaques, are indispensable for HIV research due to their phylogenetic proximity to humans and their susceptibility to Simian Immunodeficiency Virus (SIV) or Simian-Human Immunodeficiency Virus (SHIV).[5][6] These models are unparalleled for:

- Pre-Exposure Prophylaxis (PrEP) Efficacy: NHP models are the primary platform for evaluating the ability of TDF and TAF to prevent mucosal transmission of SIV/SHIV, closely mimicking human HIV acquisition.[7][8] Studies have demonstrated that both daily and intermittent PrEP regimens can be highly protective in macaques.[7][9]

- Pharmacokinetic/Pharmacodynamic (PK/PD) Correlation: They allow for the correlation of drug concentrations in plasma and peripheral blood mononuclear cells (PBMCs) with virological outcomes, providing crucial data for dose selection in humans.[10]

© 2026 BenchChem. All rights reserved.

- Long-Term Safety and Toxicity: Chronic administration studies in macaques have been instrumental in understanding the long-term safety profile of tenofovir, including the dose-dependent risk of renal toxicity.[5][10]

Rodent Models: Essential for Initial Screening and Toxicology Mice and rats are valuable for initial screening, PK, and toxicity studies due to their cost-effectiveness, short breeding cycles, and the availability of transgenic strains.

- HBV Efficacy: While mice are not naturally susceptible to HBV, humanized mouse models—immunodeficient mice engrafted with human liver cells—can sustain HBV replication and are used to evaluate the efficacy of antiviral agents like tenofovir.[11][12][13] Another established model involves transplanting HBV-replicating HepAD38 cells into nude mice.[11][14]

- Toxicology: Rodent models are frequently used to investigate specific toxicities. For instance, studies in rats have been used to compare the metabolic side effects of TAF and TDF, revealing that TAF may be associated with dysglycemia and dyslipidemia, while TDF is more linked to symptoms of Fanconi syndrome.[15] They are also used to study mechanisms of TDF-associated nephrotoxicity, which can involve mitochondrial DNA depletion specifically in the kidney.[16]

- Pharmacokinetics: Rodents are used for preliminary PK screening, although significant interspecies differences in drug metabolism exist. For example, TAF is notably unstable in rodent plasma, leading to rapid ex vivo conversion to tenofovir, a critical consideration for bioanalytical procedures.[4]

Other Models: Woodchucks and Ducks for HBV For HBV research, the woodchuck (hosting Woodchuck Hepatitis Virus, WHV) and the Pekin duck (hosting Duck Hepatitis B Virus, DHBV) are important natural infection models.[11][12] They have been used to evaluate new anti-hepadnaviral drugs, although their availability and handling can be limited.[11]

© 2026 BenchChem. All rights reserved.

Animal Model	Primary Application for Tenofovir Studies	Key Advantages	Key Limitations
Non-Human Primates	HIV/SIV PrEP Efficacy, PK/PD, Long-term Safety	Closest physiological and immunological mimic to humans; susceptible to SIV/SHIV.[5][6]	High cost, complex ethical considerations, long study durations.
Humanized Mice	HIV & HBV Efficacy, PK	Supports replication of human-specific pathogens (HIV, HBV).[17][18]	Immunodeficient host, may not fully recapitulate human immune responses.
Standard Rodents (Rats, Mice)	Toxicology (Renal, Bone, Metabolic), Screening PK	Cost-effective, rapid, well-characterized physiology, availability of transgenic models.	Not susceptible to HIV/HBV; significant metabolic differences (e.g., TAF instability in plasma).[4]
Woodchuck / Duck	HBV Efficacy and Pathogenesis	Natural hosts for related hepadnaviruses, allowing study of the full viral life cycle.[11][13]	Limited availability, species-specific reagents and tools are less common.

Pharmacokinetics and Bio-distribution: Tracking the Drug's Journey

PK studies are fundamental to understanding a drug's Absorption, Distribution, Metabolism, and Excretion (ADME). For tenofovir prodrugs, the primary goal is to quantify the parent prodrug (TDF/TAF), the parent drug (tenofovir), and the active intracellular metabolite (tenofovir diphosphate, TFV-DP).

- Key Matrices for Analysis:

© 2026 BenchChem. All rights reserved.

- Plasma: Essential for determining systemic exposure (Cmax, AUC) and half-life. Plasma TFV levels are a key correlate for TDF-induced renal toxicity.[5][19]
- Peripheral Blood Mononuclear Cells (PBMCs): The primary target for HIV. Measuring intracellular TFV-DP is the most relevant measure of the pharmacologically active moiety.[10] TAF achieves significantly higher intracellular TFV-DP concentrations compared to TDF for a much lower plasma TFV exposure.[3]
- Tissues: For PrEP studies, measuring drug concentrations in relevant tissues (e.g., rectal, vaginal, lymphatic tissues) is critical to confirm that protective levels are reached at potential sites of viral entry.[20][21]

- Study Design Considerations:
  - Single vs. Multiple Dosing: Single-dose studies determine basic PK parameters, while multiple-dose studies establish steady-state concentrations, which are more relevant for efficacy and chronic toxicity assessments.
  - Sampling Time Points: A sufficient number of time points must be collected to accurately define the absorption, distribution, and elimination phases of the drug. This typically includes pre-dose, multiple points around the expected Cmax, and several points during the elimination phase.
  - Bioanalytical Method: A validated, sensitive, and specific bioanalytical method, typically Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), is required for accurate quantification of tenofovir and its metabolites.[22][23][24]

Part 2: Key Protocols and Methodologies

The following sections provide detailed, step-by-step protocols for common in vivo studies. These are intended as a template and should be adapted based on specific experimental goals and institutional animal care guidelines.

Protocol 1: Pharmacokinetic Study in Rhesus Macaques

Objective: To determine the single-dose plasma pharmacokinetics of Tenofovir Alafenamide (TAF) and the intracellular pharmacokinetics of Tenofovir-Diphosphate (TFV-DP) in PBMCs.

© 2026 BenchChem. All rights reserved.

Materials:

- Healthy, adult rhesus macaques (Macaca mulatta)
- TAF formulation suitable for oral gavage
- K2EDTA anticoagulant tubes
- Cell Preparation Tubes (CPT) for PBMC isolation
- Validated LC-MS/MS system
- Standard laboratory equipment (centrifuge, pipettes, freezers)

Methodology:

- Animal Acclimation and Baseline:
  - House animals according to IACUC-approved protocols and the Guide for the Care and Use of Laboratory Animals.[25]
  - Acclimate animals for at least 7 days before the study.
  - Collect a pre-dose (t=0) blood sample from each animal.
- Dosing:
  - Administer a single oral dose of TAF via nasogastric gavage. The dose should be calculated based on allometric scaling from the intended human dose.
  - Record the exact time of administration for each animal.
- Blood Sample Collection:
  - Collect whole blood samples (approx. 2-3 mL) into K2EDTA tubes at specified time points (e.g., 0.5, 1, 2, 4, 8, 12, 24, and 48 hours post-dose).
  - Simultaneously, collect a separate blood sample (approx. 4 mL) into a CPT tube for PBMC isolation at each time point.

© 2026 BenchChem. All rights reserved.

- Plasma Processing:
  - Immediately after collection, centrifuge the K2EDTA tubes at 1,500 x g for 10 minutes at 4°C.
  - Harvest the plasma supernatant into labeled cryovials.
  - Crucial Step for TAF: To prevent ex vivo hydrolysis of TAF to TFV, immediately acidify the plasma with formic acid (e.g., 40 µL of 20% formic acid per 500 µL plasma) to stabilize TAF.[24]
  - Store plasma samples at -80°C until LC-MS/MS analysis.
- PBMC Processing:
  - Process CPT tubes according to the manufacturer's instructions to isolate the PBMC layer.
  - Wash the isolated PBMCs twice with cold phosphate-buffered saline (PBS).
  - Count the cells using a hemocytometer or automated cell counter.
  - Lyse the cell pellet (e.g., with 70% methanol) and store the lysate at -80°C until analysis for TFV-DP.
- Bioanalysis:
  - Analyze plasma samples for TAF and TFV concentrations using a validated LC-MS/MS method.[22]
  - Analyze PBMC lysates for TFV-DP concentrations using a validated LC-MS/MS method.[23]
- Data Analysis:
  - Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters (Cmax, Tmax, AUC, t1/2) for plasma TAF/TFV and intracellular TFV-DP.

Diagram: Pharmacokinetic Study Workflow

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Workflow for a typical non-human primate pharmacokinetic study of Tenofovir.

© 2026 BenchChem. All rights reserved.

Protocol 2: NHP Model for Rectal SIV Pre-Exposure Prophylaxis (PrEP)

Objective: To evaluate the efficacy of an intermittent TDF/FTC PrEP regimen in preventing rectal SHIV infection in macaques.

Materials:

- Healthy, adult male rhesus macaques, SIV-negative
- TDF/FTC combination tablet formulation
- SHIV challenge stock (e.g., SHIV-SF162p3) with a known rectal infectious dose
- Equipment for rectal inoculation
- Reagents for plasma viral load quantification (qRT-PCR) and serology (ELISA)

Methodology:

- Study Groups and Acclimation:
  - Randomly assign animals to two groups: Treatment (PrEP) and Control (Placebo/Untreated). A typical group size is 6-8 animals to achieve statistical power.[7][9]
  - Acclimate animals and confirm SIV-negative status.
- Dosing Regimen (Intermittent PrEP):
  - Treatment Group: Administer oral TDF/FTC at two time points relative to viral challenge. For example, one dose 24 hours before challenge and a second dose 2 hours after challenge.[9]
  - Control Group: Administer a placebo under the same schedule.
- Viral Challenge:

© 2026 BenchChem. All rights reserved.

- At time 0 (24 hours after the first dose), perform a low-dose atraumatic intrarectal inoculation with a defined dose of SHIV.[8][26]
- Repeat the dosing and challenge cycle weekly for a pre-determined number of exposures (e.g., 14-16 weeks) or until infection is confirmed.[7][25]

- Monitoring for Infection:
  - Collect blood weekly, prior to the next challenge.
  - Monitor for infection by measuring plasma viral RNA (viral load) using a validated qRT-PCR assay. An animal is considered infected if two consecutive viral load measurements are above the limit of detection.
  - Monitor for seroconversion using an SIV-specific antibody ELISA at later time points.
- Endpoint and Data Analysis:
  - The primary endpoint is the prevention of infection.
  - Compare the number of infected animals in the PrEP group versus the control group.
  - Use survival analysis (e.g., Kaplan-Meier curves and log-rank test) to compare the time to infection between groups.
  - Calculate the per-exposure risk reduction conferred by the PrEP regimen.

Diagram: Metabolic Activation of Tenofovir Prodrugs

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Simplified metabolic activation pathway of TDF and TAF to the active TFV-DP.

Part 3: Toxicology and Safety Assessment

A critical component of in vivo studies is the assessment of potential toxicity, particularly the known risks associated with tenofovir.

Assessing Renal Toxicity

Chronic TDF administration is associated with a risk of proximal renal tubular dysfunction, which can manifest as Fanconi syndrome.[2][27] TAF was specifically designed to minimize this risk by reducing systemic tenofovir exposure.[3]

Key Monitoring Parameters:

- Serum Chemistry: Regularly monitor serum creatinine and blood urea nitrogen (BUN) to assess glomerular filtration.
- Urinalysis:

© 2026 BenchChem. All rights reserved.

- Proteinuria: Measure total urine protein and albumin.
- Glycosuria: Check for glucose in the urine in the presence of normal blood glucose.
- Phosphate Wasting: Measure urine phosphate and calculate the tubular reabsorption of phosphate (TRP).

- Biomarkers: Consider more sensitive biomarkers of kidney injury, such as Kidney Injury Molecule-1 (KIM-1) or Beta-2 microglobulin in urine.
- Histopathology: At the end of a chronic study, perform histopathological examination of kidney tissues to look for evidence of tubular damage.

Evaluating Bone Health

TDF has been associated with decreases in bone mineral density (BMD).[3][28]

Key Monitoring Parameters:

- Bone Mineral Density: Use dual-energy X-ray absorptiometry (DXA) scans to measure BMD at key sites (e.g., lumbar spine, femur) at baseline and regular intervals during a chronic study.
- Bone Turnover Markers: Measure serum or urine markers of bone formation (e.g., P1NP) and resorption (e.g., CTX).
- Histopathology: At necropsy, collect bone samples for histomorphometric analysis.

By integrating these pharmacokinetic, efficacy, and safety endpoints into a cohesive experimental design, researchers can generate the comprehensive data package needed to advance our understanding and clinical application of tenofovir-based therapies.

References

- National Research Council (US) Committee for the Update of the Guide for the Care and Use of Laboratory Animals. (2011). Guide for the Care and Use of Laboratory Animals. National Academies Press (US). URL: [Link]

© 2026 BenchChem. All rights reserved.

- Van Rompay, K. K. A., et al. (2015). Chronic Administration of Tenofovir to Rhesus Macaques from Infancy through Adulthood and Pregnancy: Summary of Pharmacokinetics and Biological and Virological Effects. Antimicrobial Agents and Chemotherapy, 59(7), 3144–3153. URL: [Link]
- Dobard, C., et al. (2011). Pharmacokinetics of Tenofovir following Intravaginal and Intrarectal Administration of Tenofovir Gel to Rhesus Macaques. Antimicrobial Agents and Chemotherapy, 55(10), 4667–4674. URL: [Link]
- Van Rompay, K. K., et al. (2009). Chronic administration of tenofovir to rhesus macaques from infancy through adulthood and pregnancy: summary of pharmacokinetics and biological and virological effects. Antimicrobial Agents and Chemotherapy, 53(6), 2412-2425. URL: [Link]
- Schinazi, R. F., et al. (2012). Evaluation of Single and Combination Therapies with Tenofovir Disoproxil Fumarate and Emtricitabine In Vitro and in a Robust Mouse Model Supporting High Levels of Hepatitis B Virus Replication. Antimicrobial Agents and Chemotherapy, 56(12), 6186–6191. URL: [Link]
- Lutge, E. V., et al. (2012). Evaluation of single and combination therapies with tenofovir disoproxil fumarate and emtricitabine in vitro and in a robust mouse model supporting high levels of hepatitis B virus replication. Antimicrobial Agents and Chemotherapy, 56(12), 6186-91. URL: [Link]
- Hinks, T. S., et al. (2016). Development and Validation of an LC-MS/MS Assay for Tenofovir and Tenofovir Alafenamide in Human Plasma and Cerebrospinal Fluid. Journal of analytical toxicology, 40(8), 643-649. URL: [Link]
- Peytavin, G., et al. (2021). Whole-body distribution of tenofovir, emtricitabine and dolutegravir in non-human primates. Journal of Antimicrobial Chemotherapy, 76(8), 2068-2076. URL: [Link]
- Chirch, L. M., et al. (2019). Novel Micro-LC-MS/MS Method for the Quantification of Tenofovir and Its Active Metabolite Tenofovir-Diphosphate in Biological Matrices for Therapeutic Drug Monitoring. Molecules, 24(19), 3505. URL: [Link]

© 2026 BenchChem. All rights reserved.

- George, J. A., et al. (2021). Tenofovir alafenamide compared to tenofovir disoproxil fumarate, induces dysglycemia, and dyslipidemia in Wistar rats. Scientific Reports, 11(1), 1-11. URL: [Link]
- Pornsakda, W., et al. (2018). A LC/MS/MS method for determination of tenofovir in human plasma and its application to toxicity monitoring. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 1085, 89-95. URL: [Link]
- Marzinke, M. A., et al. (2020). An LC-MS/MS method for determination of tenofovir (TFV) in human plasma following tenofovir alafenamide (TAF) administration: Development, validation, cross-validation, and use of formic acid as plasma TFV stabilizer. Analytical Biochemistry, 593, 113611. URL: [Link]
- Venter, W. D. F., et al. (2018). An overview of tenofovir and renal disease for the HIV-treating clinician. Southern African Journal of HIV Medicine, 19(1), 817. URL: [Link]
- Hill, A., et al. (2018). Tenofovir alafenamide versus tenofovir disoproxil fumarate: is there a true difference in efficacy and safety? Journal of virus eradication, 4(2), 72-79. URL: [Link]
- García-Lerma, J. G., et al. (2008). Prevention of Rectal SHIV Transmission in Macaques by Daily or Intermittent Prophylaxis with Emtricitabine and Tenofovir. PLoS Medicine, 5(2), e28. URL: [Link]
- Cranage, M., et al. (2008). Prevention of SIV Rectal Transmission and Priming of T Cell Responses in Macaques after Local Pre-exposure Application of Tenofovir Gel. PLoS Medicine, 5(8), e157. URL: [Link]
- Subbarao, S., et al. (2006). Chemoprophylaxis with Tenofovir Disoproxil Fumarate Provided Partial Protection against Infection with Simian Human Immunodeficiency Virus in Macaques Given Multiple Virus Challenges. The Journal of Infectious Diseases, 194(7), 904-911. URL: [Link]
- Sykes, C., et al. (2020). Interspecies Differences in Tenofovir Alafenamide Fumarate Stability in Plasma. Antimicrobial Agents and Chemotherapy, 64(10), e00947-20. URL: [Link]
- Massud, I., et al. (2020). Two-dose emtricitabine/tenofovir alafenamide plus bictegravir prophylaxis protects macaques against SHIV infection. Journal of Antimicrobial

© 2026 BenchChem. All rights reserved.

Chemotherapy, 75(11), 3326-3333. URL: [Link]

- HIV i-Base. (2008). Intermittent tenofovir/FTC PrEP offers monkeys some protection. URL: [Link]
- International Journal of Creative Research Thoughts. (2021). Determination and validation of Tenofovir in Human Plasma using LC-MS/MS. IJCRT, 9(6). URL: [Link]
- Li, H., et al. (2021). Animal Models for the Study of Hepatitis B Virus Pathobiology and Immunity: Past, Present, and Future. Frontiers in Immunology, 12, 702958. URL: [Link]
- Hall, A. M., et al. (2011). Tenofovir Nephrotoxicity: 2011 Update. AIDS Research and Treatment, 2011, 354908. URL: [Link]
- Rohan, L. C., et al. (2010). In Vitro and Ex Vivo Testing of Tenofovir Shows It Is Effective As an HIV-1 Microbicide. PLoS ONE, 5(2), e9310. URL: [Link]
- Mandal, S., et al. (2017). Tenofovir alafenamide and elvitegravir loaded nanoparticles for long-acting prevention of HIV-1 vaginal transmission. AIDS (London, England), 31(13), 1803–1813. URL: [Link]
- Hill, A., et al. (2018). Tenofovir alafenamide versus tenofovir disoproxil fumarate: is there a true difference in efficacy and safety? Journal of Virus Eradication, 4(2), 72-79. URL: [Link]
- Blakemore, H. J., et al. (2017). Tenofovir disoproxil fumarate-associated renal tubular dysfunction: noninvasive assessment of mitochondrial injury. AIDS (London, England), 31(8), 1107–1112. URL: [Link]
- Vancouver Coastal Health Research Institute. (2013). Tenofovir Alafenamide Versus Tenofovir Disoproxil Fumarate for Treatment of Hepatitis B e Antigen-Positive Hepatitis B. URL: [Link]
- Lucifora, J., et al. (2014). Animal models for the study of hepatitis B virus infection. Journal of general virology, 95(Pt 7), 1446-1461. URL: [Link]
- Micci, L., et al. (2016). Animal Models for HIV Cure Research. Frontiers in Immunology, 6, 671. URL: [Link]

© 2026 BenchChem. All rights reserved.

- Hatziioannou, T., & Evans, D. T. (2012). Animal models for HIV/AIDS research. Nature reviews. Microbiology, 10(12), 852-867. URL: [Link]
- Yang, D., et al. (2021). Animal Models of Hepatitis B Virus Infection–Success, Challenges, and Future Directions. Viruses, 13(10), 2026. URL: [Link]
- Mburu, C. W., et al. (2022). Assessment of Tenofovir-Induced Nephrotoxicity Development and Recovery in HIV Patients on TDF Based Regimens at. Journal of AIDS and HIV Treatment, 4(1), 1-10. URL: [Link]
- Kooli, I., et al. (2018). Assessment of renal safety of tenofovir disoproxil fumarate in people living with HIV in Tunisia. La Tunisie Medicale, 96(1), 44-48. URL: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. ijcrt.org [ijcrt.org]
- 2. An overview of tenofovir and renal disease for the HIV-treating clinician - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Tenofovir alafenamide versus tenofovir disoproxil fumarate: is there a true difference in efficacy and safety? - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Interspecies Differences in Tenofovir Alafenamide Fumarate Stability in Plasma - PMC [pmc.ncbi.nlm.nih.gov]
- 5. journals.asm.org [journals.asm.org]
- 6. Animal models for HIV/AIDS research - PMC [pmc.ncbi.nlm.nih.gov]
- 7. stacks.cdc.gov [stacks.cdc.gov]
- 8. Prevention of SIV Rectal Transmission and Priming of T Cell Responses in Macaques after Local Pre-exposure Application of Tenofovir Gel | PLOS Medicine [journals.plos.org]
- 9. Intermittent tenofovir/FTC PrEP offers monkeys some protection | HIV i-Base [i-base.info]

© 2026 BenchChem. All rights reserved.

- 10. Chronic administration of tenofovir to rhesus macaques from infancy through adulthood and pregnancy: summary of pharmacokinetics and biological and virological effects - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Evaluation of Single and Combination Therapies with Tenofovir Disoproxil Fumarate and Emtricitabine In Vitro and in a Robust Mouse Model Supporting High Levels of Hepatitis B Virus Replication - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Frontiers | Animal Models for the Study of Hepatitis B Virus Pathobiology and Immunity: Past, Present, and Future [frontiersin.org]
- 13. Animal models for the study of hepatitis B virus infection - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Evaluation of single and combination therapies with tenofovir disoproxil fumarate and emtricitabine in vitro and in a robust mouse model supporting high levels of hepatitis B virus replication - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. researchgate.net [researchgate.net]
- 16. Tenofovir disoproxil fumarate-associated renal tubular dysfunction: noninvasive assessment of mitochondrial injury - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Tenofovir alafenamide and elvitegravir loaded nanoparticles for long-acting prevention of HIV-1 vaginal transmission - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Animal Models for HIV Cure Research - PMC [pmc.ncbi.nlm.nih.gov]
- 19. A LC/MS/MS method for determination of tenofovir in human plasma and its application to toxicity monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. Pharmacokinetics of Tenofovir following Intravaginal and Intrarectal Administration of Tenofovir Gel to Rhesus Macaques - PMC [pmc.ncbi.nlm.nih.gov]
- 21. academic.oup.com [academic.oup.com]
- 22. Development and Validation of an LC-MS/MS Assay for Tenofovir and Tenofovir Alafenamide in Human Plasma and Cerebrospinal Fluid - PMC [pmc.ncbi.nlm.nih.gov]
- 23. mdpi.com [mdpi.com]
- 24. An LC-MS/MS method for determination of tenofovir (TFV) in human plasma following tenofovir alafenamide (TAF) administration: Development, validation, cross-validation, and use of formic acid as plasma TFV stabilizer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. Pharmacokinetic evaluation of tenofovir disoproxil fumarate released from an intravaginal ring in pig-tailed macaques after 6 months of continuous use - PMC [pmc.ncbi.nlm.nih.gov]
- 26. academic.oup.com [academic.oup.com]
- 27. Tenofovir Nephrotoxicity: 2011 Update - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 28. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Application Notes & Protocols: In Vivo Experimental Design for Tenofovir Studies]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b041396/docs#application-notes-protocols-in-vivo-experimental-design-for-tenofovir-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check